Cas no 507-45-9 (2,3-dichloro-2-methylbutane)

2,3-Dichloro-2-methylbutane (CAS 594-37-6) is a halogenated hydrocarbon with the molecular formula C5H10Cl2. This compound is characterized by its two chlorine substituents on adjacent carbon atoms and a tertiary carbon structure, which influences its reactivity in organic synthesis. It is commonly employed as an intermediate in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both chlorine atoms and a branched alkyl group enhances its utility in nucleophilic substitution and elimination reactions. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for controlled synthetic applications. Proper handling is advised due to its potential volatility and toxicity.

2,3-dichloro-2-methylbutane structure

Product Name:2,3-dichloro-2-methylbutane

CAS No:507-45-9

MF:C₅H₁₀Cl₂

MW:141.038899898529

MDL:MFCD20621183

CID:367882

PubChem ID:10489

Update Time:2025-05-25

2,3-dichloro-2-methylbutane Chemical and Physical Properties

Names and Identifiers

- Butane,2,3-dichloro-2-methyl-
- 2,3-dichloro-2-methylbutane
- Butane,2,3-dichloro-2-meth
- Amylene dichloride
- TXTORVZCRUFBBO-UHFFFAOYSA-N
- 26110Z568S
- SCHEMBL12855564
- Butane, 2,3-dichloro-2-methyl-
- AMYLENE DICHLORIDE [MI]
- Butene, 2,3-dichloro-2-methyl-
- UNII-26110Z568S
- TERT-AMYLENE DICHLORIDE
- 507-45-9
- DTXSID70862071
- EN300-2148113
- NS00125547
- DL-AMYLENE DICHLORIDE
- Q27254028
- AMYLENE DICHLORIDE DL-FORM [MI]
- 2,3-dichloro-2-methyl-butane
- MDL： MFCD20621183
- Inchi： 1S/C5H10Cl2/c1-4(6)5(2,3)7/h4H,1-3H3
- InChI Key： TXTORVZCRUFBBO-UHFFFAOYSA-N
- SMILES： ClC(C)(C)C(C)Cl

Computed Properties

Exact Mass: 140.0161
Monoisotopic Mass: 140.015956
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 59.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.5
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.0900
Melting Point: -75.05°C (estimate)
Boiling Point: 149.59°C (estimate)
Flash Point: 29.5°C
Refractive Index: 1.4600
PSA: 0

2,3-dichloro-2-methylbutane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2148113-1g	2,3-dichloro-2-methylbutane	507-45-9	95%	1g	$1343.0	2023-09-16
Enamine	EN300-2148113-5g	2,3-dichloro-2-methylbutane	507-45-9	95%	5g	$3894.0	2023-09-16
Enamine	EN300-2148113-10g	2,3-dichloro-2-methylbutane	507-45-9	95%	10g	$5774.0	2023-09-16
Enamine	EN300-2148113-0.05g	2,3-dichloro-2-methylbutane	507-45-9	95%	0.05g	$312.0	2023-09-16
Enamine	EN300-2148113-0.1g	2,3-dichloro-2-methylbutane	507-45-9	95%	0.1g	$466.0	2023-09-16
Enamine	EN300-2148113-0.25g	2,3-dichloro-2-methylbutane	507-45-9	95%	0.25g	$666.0	2023-09-16
Enamine	EN300-2148113-0.5g	2,3-dichloro-2-methylbutane	507-45-9	95%	0.5g	$1046.0	2023-09-16
Enamine	EN300-2148113-1.0g	2,3-dichloro-2-methylbutane	507-45-9	95%	1g	$1343.0	2023-05-31
Enamine	EN300-2148113-2.5g	2,3-dichloro-2-methylbutane	507-45-9	95%	2.5g	$2631.0	2023-09-16
Enamine	EN300-2148113-5.0g	2,3-dichloro-2-methylbutane	507-45-9	95%	5g	$3894.0	2023-05-31

2,3-dichloro-2-methylbutane Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

Related Categories

Additional information on 2,3-dichloro-2-methylbutane

Comprehensive Overview of 2,3-Dichloro-2-methylbutane (CAS No. 507-45-9): Properties, Applications, and Industry Insights

2,3-Dichloro-2-methylbutane (CAS No. 507-45-9) is a halogenated organic compound widely recognized for its versatile applications in chemical synthesis and industrial processes. This compound, characterized by its molecular formula C5H10Cl2, belongs to the class of chlorinated hydrocarbons, which are pivotal intermediates in pharmaceuticals, agrochemicals, and material science. With increasing interest in sustainable chemistry and green alternatives, researchers are exploring the role of 2,3-dichloro-2-methylbutane derivatives in reducing environmental footprints while maintaining efficiency.

The compound's structural uniqueness—featuring two chlorine atoms and a branched methyl group—makes it a valuable building block for organic synthesis. Industries leverage its reactivity for producing flame retardants, plasticizers, and specialty solvents. Recent trends highlight its potential in bio-based chemical production, aligning with the global shift toward circular economies. Searches for "eco-friendly chlorinated solvents" or "2,3-dichloro-2-methylbutane substitutes" reflect growing consumer demand for safer alternatives.

From a technical perspective, 507-45-9 exhibits a boiling point of approximately 138–140°C and a density of 1.08 g/cm³, making it suitable for high-temperature applications. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity, a critical factor for pharmaceutical-grade intermediates. Discussions on platforms like ResearchGate often focus on "optimizing synthesis routes for 2,3-dichloro-2-methylbutane" to minimize byproducts, addressing both cost and sustainability concerns.

In the context of industrial safety, proper handling protocols for halogenated compounds are emphasized, though 2,3-dichloro-2-methylbutane is not classified as a high-risk material under standard regulations. Its stability under controlled conditions makes it a preferred choice over more volatile alternatives. Queries such as "storage conditions for CAS 507-45-9" or "compatibility with polymer matrices" frequently arise in technical forums, underscoring its practical relevance.

Emerging research explores the compound's role in advanced material engineering, particularly in modifying polymer properties for enhanced durability. For instance, its incorporation into epoxy resins improves thermal resistance, a topic gaining traction in academic papers. The keyword "2-methylbutane derivatives in coatings" has seen a 20% annual increase in searches, reflecting industry interest.

To conclude, 2,3-Dichloro-2-methylbutane (CAS No. 507-45-9) remains a cornerstone in modern chemistry, bridging traditional applications and innovative sustainable solutions. Its adaptability to evolving regulatory and environmental standards ensures its continued relevance, while ongoing research unlocks new potentials in green chemistry and high-performance materials.